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Compound of Interest

Compound Name: Indium(III) chloride tetrahydrate

Cat. No.: B1582226 Get Quote

Essential Safety and Handling Guide for
Indium(III) Chloride Tetrahydrate
This guide provides critical safety, handling, and disposal protocols for Indium(III) chloride
tetrahydrate, designed for laboratory and drug development professionals. Adherence to these

procedures is essential for minimizing risks and ensuring a safe research environment.

Indium(III) chloride tetrahydrate is a moisture-sensitive, corrosive solid that poses significant

health risks upon exposure.[1][2] It can cause severe skin burns, serious eye damage, and

harm to the lungs through repeated or prolonged inhalation.[1][2] Furthermore, it is suspected

of causing genetic defects, cancer, and reproductive harm.[3]

Hazard Identification and Classification
A summary of the GHS hazard classifications for Indium(III) chloride tetrahydrate is provided

below.
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Hazard Classification Category Hazard Statement

Skin Corrosion / Irritation 1B / 1C
Causes severe skin burns and

eye damage.[1][2]

Serious Eye Damage 1
Causes serious eye damage.

[1][4]

Specific Target Organ Toxicity

(Repeated Exposure)
1

Causes damage to lungs

through prolonged or repeated

exposure if inhaled.[1]

Specific Target Organ Toxicity

(Single Exposure)
1

Causes damage to organs

(Lungs).[3]

Germ Cell Mutagenicity 2
Suspected of causing genetic

defects.[3]

Carcinogenicity 2
Suspected of causing cancer.

[3]

Reproductive Toxicity 2
Suspected of damaging fertility

or the unborn child.[3]

Acute Toxicity (Oral) 4 Harmful if swallowed.[4]

Aquatic Hazard (Acute) 2 Toxic to aquatic life.[1]

Aquatic Hazard (Chronic) 3
Harmful to aquatic life with

long lasting effects.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Indium(III)
chloride tetrahydrate. Engineering controls, such as a chemical fume hood, should be the

primary means of exposure control.[5]
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Protection Type Specification Rationale

Eye / Face Protection

Chemical safety goggles with

side shields and a face shield.

[4]

Protects against dust particles,

splashes, and severe eye

damage.[1][6]

Skin Protection
Chemical-resistant gloves

(tested to EN 374 standard).[4]

Prevents direct contact and

severe skin burns.[2] Consult

the glove manufacturer for

specific chemical resistance

data.

Body Protection

Lab coat or protective clothing.

[5][7] For large quantities or

spill cleanup, a full chemical-

resistant suit may be required.

[4]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

For routine use in a fume

hood, respiratory protection

may not be required. If dust is

generated or ventilation is

inadequate, a full-face particle

respirator with N100 (US) or

P3 (EN 143) cartridges is

necessary.[1]

Protects against inhalation of

harmful dust, which can

damage the lungs.[1][7]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Always handle Indium(III) chloride tetrahydrate inside a certified chemical fume hood to

minimize inhalation exposure.[5][8]

Ensure that a safety shower and an eyewash station are readily accessible and their

locations are clearly marked.[3][8]

2. Administrative Controls & Best Practices:
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Avoid contact with skin and eyes.[1][4]

Prevent the formation of dust and aerosols.[1][4][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][5]

Wash hands and face thoroughly after handling the substance.[1][3][5]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a designated corrosives area.[5][8]

The substance is moisture-sensitive and hygroscopic; store in a dry, well-ventilated place,

preferably under an inert atmosphere.[1][5]

Store locked up and away from incompatible materials such as strong acids and oxidizing

agents.[3][8]

Emergency Protocol: Spill Response Plan
In the event of a spill, follow these steps immediately.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust.

Wear PPE: Don appropriate PPE, including respiratory protection (N100/P3 respirator),

chemical-resistant gloves, safety goggles, a face shield, and protective clothing.[1][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or waterways.[1][7]

Clean-up:

Gently sweep or shovel the spilled solid material into a suitable, labeled, and closed

container for disposal.[1][3][5]
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Avoid generating dust during clean-up.[1][4]

Decontamination: Thoroughly clean the contaminated area and any equipment used.[3][4]

Disposal: Dispose of the waste container and any contaminated materials as hazardous

waste.[1]
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Caption: Workflow for handling an Indium(III) chloride tetrahydrate spill.
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Disposal Plan
Chemical waste, including unused product and contaminated materials, must be handled as

hazardous waste.

Waste Collection: Collect surplus material and residues in their original containers or in other

suitable, tightly sealed, and clearly labeled containers.[1][7]

Licensed Disposal: Arrange for disposal through a licensed and approved waste disposal

company.[1] Do not mix with other waste.

Regulatory Compliance: All disposal activities must be in strict accordance with federal,

state, and local environmental regulations.[3][7]

Environmental Protection: Under no circumstances should this chemical be discharged into

sewers, drains, or the environment.[1][7]

Exposure Control Parameters
Adherence to occupational exposure limits is crucial for personnel safety.

Component Basis Limit Type Value

Indium trichloride

Canada (Alberta,

Ontario, Québec

OELs)

TWA (Time-Weighted

Average)
0.1 mg/m³[1]

First Aid Measures
In case of any exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the responding physician.[1][6]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and call for immediate medical help.[1][5][8]

Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin area

with large amounts of water for at least 15 minutes.[1][5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do.[1][2]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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